4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride
Overview
Description
“4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride” is a chemical compound . It’s used for pharmaceutical testing . The compound is available for purchase from various suppliers .
Synthesis Analysis
The synthesis of piperidine derivatives, such as “4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride”, is a significant area of research . Piperidines serve as precursors to many alkaloid natural products and drug candidates . Various methods have been developed for the synthesis of substituted piperidines .Molecular Structure Analysis
The molecular structure of “4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride” can be found in databases like PubChem . The compound has a molecular formula of C13H19Cl2NO .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride” can be found in databases like PubChem . The compound has a molecular formula of C13H19Cl2NO .Scientific Research Applications
Crystal Structure Analysis
Research into compounds structurally related to 4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride has led to insights into their crystal and molecular structures. For example, the study of 4-carboxypiperidinium chloride provided detailed crystallographic data, revealing the compound's orthorhombic space group and the conformation of the piperidine ring. This research contributes to understanding the structural characteristics of similar compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Synthesis and Molecular Structure
Another area of research has focused on the synthesis and molecular structure of compounds related to 4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride. Studies have explored the synthesis routes and detailed the molecular structures of these compounds, contributing valuable information on their potential applications in various fields, such as material science and pharmaceuticals (Khan et al., 2013).
Pharmaceutical Applications
While direct research on 4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride might be limited, studies on structurally similar compounds, such as Paroxetine hydrochloride, have revealed their significant potential in pharmaceutical applications. These compounds have been identified as selective serotonin reuptake inhibitors with applications in treating various disorders, which could imply potential therapeutic uses for compounds like 4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride (Germann, Ma, Han, & Tikhomirova, 2013).
Chemical Synthesis and Characterization
Research on the synthesis and characterization of similar compounds has provided insights into their chemical properties and potential applications. For instance, the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride from readily available starting materials offers a glimpse into the methodologies that could be applicable to 4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride, enhancing our understanding of its chemical behavior and potential uses (Rui, 2010).
properties
IUPAC Name |
4-(2-chloro-4-ethylphenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO.ClH/c1-2-10-3-4-13(12(14)9-10)16-11-5-7-15-8-6-11;/h3-4,9,11,15H,2,5-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJPZTDGZSSJMRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC2CCNCC2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chloro-4-ethylphenoxy)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(2-Chloro-4-nitrophenoxy)ethyl]piperidine hydrochloride](/img/structure/B1424528.png)
![3-{[(4-Chlorobenzyl)oxy]methyl}pyrrolidine hydrochloride](/img/structure/B1424533.png)
![4-[2-(2-Chloro-5-methylphenoxy)ethyl]piperidine hydrochloride](/img/structure/B1424536.png)
![Methyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride](/img/structure/B1424540.png)
![3-[2-(2-piperidinyl)ethoxy]Pyridine](/img/structure/B1424542.png)
![3-{2-[(2-Methyl-2-propenyl)oxy]ethyl}piperidine hydrochloride](/img/structure/B1424544.png)
![3-{2-[(4-Chloro-1-naphthyl)oxy]ethyl}piperidine hydrochloride](/img/structure/B1424545.png)